(Z)-4-((3-(2,3-dimethylphenyl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzoic acid
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Description
(Z)-4-((3-(2,3-dimethylphenyl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzoic acid is a useful research compound. Its molecular formula is C19H15NO3S2 and its molecular weight is 369.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Evaluation
- Microwave-Assisted Synthesis: A study demonstrated the microwave-assisted rapid synthesis of nitrogen and sulfur-containing heterocyclic compounds, including thiazolidinones, showing their potential pharmacological activities against various bacterial and fungal strains (Mistry & Desai, 2006).
Complexing Properties and Application in Membrane Processes
- Sodium Cation Carriers: Research on alkyl derivatives of oxothiazolidine demonstrated their application as sodium cation carriers in membrane processes, indicating their utility in enhancing the efficiency of these processes (Kosterina et al., 2004).
Supramolecular Structures for Scientific Applications
- Hydrogen-Bonded Structures: A study focused on the supramolecular structures of thioxothiazolidinone derivatives, exploring their hydrogen-bonded dimers, chains, and sheets, which could have implications for the design of novel materials and pharmaceuticals (Delgado et al., 2005).
Anticancer and Antimicrobial Activity
Anticancer Activity Evaluation
Thiazolidinone derivatives containing a benzothiazole moiety were evaluated for their anticancer activities, showing potential effects on leukemia, melanoma, and several other cancer cell lines (Havrylyuk et al., 2010).
Antimicrobial Activities
A series of benzothiazole-imino-benzoic acid ligands and their metal complexes were synthesized and demonstrated good antimicrobial activity against various bacterial strains, indicating their potential in combating infections (Mishra et al., 2019).
properties
IUPAC Name |
4-[(Z)-[3-(2,3-dimethylphenyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO3S2/c1-11-4-3-5-15(12(11)2)20-17(21)16(25-19(20)24)10-13-6-8-14(9-7-13)18(22)23/h3-10H,1-2H3,(H,22,23)/b16-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRKYTJFUNROSCM-YBEGLDIGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C(=O)C(=CC3=CC=C(C=C3)C(=O)O)SC2=S)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=CC=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)C(=O)O)/SC2=S)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.